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Introduction

Sirtuin 1 (SIRT1) is a NAD-dependent deacetylase that plays a crucial role in a variety of
cellular processes, including inflammation, metabolism, and aging. Its activation is a promising
therapeutic strategy for a range of diseases. SRTCX1003 is a small molecule activator of
SIRT1 (STAC) that has been shown to enhance SIRT1's deacetylase activity.[1] These
application notes provide detailed protocols for measuring the activation of SIRT1 by
SRTCX1003, both in biochemical and cellular contexts.

Data Presentation

The following tables summarize the quantitative data regarding the activation of SIRT1 by
SRTCX1003.

Table 1: In Vitro SIRT1 Activation by SRTCX1003
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EC1.5 (uM) for
Compound L Assay Type Reference
SIRT1 Activation

Fluorometric

SRTCX1003 0.61 ] [1]
Enzymatic Assay

ECL1.5 represents the concentration required for 1.5-fold activation of the enzyme.

Table 2: Cellular SIRT1 Activity Modulation by SRTCX1003

IC50 (pM) for
Compound p65 Cell Line Assay Type Reference
Deacetylation

Cellular p65
SRTCX1003 1.42 u20s Acetylation [1]
Assay

IC50 in this context represents the concentration of SRTCX1003 that results in a 50%
reduction of the acetylated p65 signal, indicating an increase in SIRT1-mediated deacetylation.

Signaling Pathway

The following diagram illustrates the signaling pathway of SIRT1 activation by SRTCX1003,
leading to the deacetylation of the NF-kB subunit p65.
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Caption: SIRT1 activation by SRTCX1003 and its effect on NF-kB signaling.

Experimental Protocols

Here are detailed methodologies for key experiments to measure SIRT1 activation by
SRTCX1003.

In Vitro Fluorometric SIRT1 Enzymatic Assay

This protocol is adapted from established methods for measuring SIRT1 activity using a
fluorogenic substrate.[2][3][4]

Objective: To determine the direct effect of SRTCX1003 on the enzymatic activity of
recombinant SIRT1.

Materials:

Recombinant human SIRT1 enzyme

e Fluorogenic SIRT1 substrate (e.g., a peptide containing an acetylated lysine coupled to a
fluorophore)

» NAD+ (Nicotinamide adenine dinucleotide)

o SIRT1 assay buffer (e.g., 50 mM Tris-HCI, pH 8.0, 137 mM NacCl, 2.7 mM KCI, 1 mM MgClI2)
e SRTCX1003 stock solution (in DMSO)

o Developer solution (containing a protease that cleaves the deacetylated substrate)

o 96-well black, flat-bottom plates

Fluorescence microplate reader (Excitation ~350-360 nm, Emission ~450-460 nm)

Workflow:
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Preparation

Prepare Reagents:
- SIRT1 Enzyme
- Substrate & NAD+
- SRTCX1003 dilutions

Assay Execution

Add to 96-well plate:
1. Assay Buffer
2. SRTCX1003/Vehicle
3. SIRT1 Enzyme

:

Initiate reaction:
Add Substrate/NAD+ mix

Incubate at 37°C
(30-60 min)
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Caption: Workflow for the in vitro fluorometric SIRT1 enzymatic assay.
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Procedure:
» Reagent Preparation:
o Prepare a stock solution of SRTCX1003 in DMSO.

o Create a serial dilution of SRTCX1003 in SIRT1 assay buffer. The final DMSO
concentration should be kept below 1%.

o Prepare working solutions of SIRT1 enzyme, fluorogenic substrate, and NAD+ in SIRT1
assay buffer at the desired concentrations.

o Assay Plate Setup:
o Add 25 pL of SIRT1 assay buffer to all wells of a 96-well plate.

o Add 5 pL of the diluted SRTCX1003 or vehicle (DMSO in assay buffer) to the respective
wells.

o Add 10 pL of the prepared SIRT1 enzyme solution to all wells except for the "No Enzyme
Control" wells. Add 10 uL of assay buffer to these control wells.

o Mix the plate gently on a shaker for 1 minute.
e Enzymatic Reaction:

o Initiate the reaction by adding 10 uL of a pre-mixed solution of fluorogenic substrate and
NAD+ to all wells.

o Incubate the plate at 37°C for 30-60 minutes, protected from light.

» Development and Signal Detection:

(¢]

Stop the enzymatic reaction by adding 50 pL of the Developer Solution to each well.

[¢]

Incubate the plate at 37°C for 15-30 minutes, protected from light.

[¢]

Measure the fluorescence intensity using a microplate reader.
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o Data Analysis:

o Subtract the background fluorescence (from "No Enzyme Control" wells) from all other
readings.

o Calculate the percent activation of SIRT1 by SRTCX1003 relative to the vehicle control.

o Plot the percent activation against the logarithm of the SRTCX1003 concentration and fit
the data to a dose-response curve to determine the EC1.5 value.

Cellular p65 Deacetylation Assay

This protocol is based on the method described by Yang et al. (2012) to measure the effect of
SRTCX1003 on the deacetylation of the SIRT1 substrate p65 in a cellular context.

Objective: To quantify the ability of SRTCX1003 to enhance SIRT1-mediated deacetylation of
the NF-kB subunit p65 in cells.

Materials:

U20S or HEK293T cells

o Cell culture medium and supplements

e SRTCX1003 stock solution (in DMSO)

o Reagents for cell lysis (e.g., RIPA buffer with protease and deacetylase inhibitors)
» Antibodies:

o Primary antibody against acetylated p65 (e.g., at Lys310)

o Primary antibody against total p65

o Secondary antibodies for detection (e.g., HRP-conjugated for Western blot or labeled for
AlphaScreen)

e Western blot reagents or AlphaScreen detection kit
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e Protein concentration assay kit (e.g., BCA)

Workflow:
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Caption: Workflow for the cellular p65 deacetylation assay.
Procedure:
e Cell Culture and Treatment:
o Seed U20S or HEK293T cells in appropriate culture plates.
o Allow cells to adhere and grow to a suitable confluency.
o Treat cells with varying concentrations of SRTCX1003 or vehicle (DMSO) for 24 hours.

o Cell Lysis and Protein Quantification:

[e]

Wash cells with ice-cold PBS.

o

Lyse cells using a suitable lysis buffer containing protease and deacetylase inhibitors.

[¢]

Centrifuge the lysate to pellet cell debris and collect the supernatant.

[¢]

Determine the protein concentration of the lysates.
o Detection of Acetylated p65:

o Method A: Western Blotting

Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a
PVDF or nitrocellulose membrane.

» Block the membrane and then incubate with primary antibodies against acetylated p65
and total p65.

» Incubate with the appropriate HRP-conjugated secondary antibodies.

» Detect the signal using an enhanced chemiluminescence (ECL) substrate and an
imaging system.
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o Method B: AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay)

= This high-throughput method involves the use of donor and acceptor beads coated with
antibodies that recognize acetylated p65 and a binding partner.

= |n a microplate, combine cell lysates with the AlphaScreen reagents according to the
manufacturer's protocol.

» The proximity of the beads upon binding to acetylated p65 results in a luminescent
signal that can be measured on a plate reader.

e Data Analysis:

o For Western Blot: Perform densitometric analysis to quantify the band intensities.
Normalize the acetylated p65 signal to the total p65 signal for each sample.

o For AlphaScreen: Generate a standard curve and determine the concentration of
acetylated p65 in each sample.

o Plot the normalized acetylated p65 levels against the SRTCX1003 concentration to
determine the IC50 value for the reduction of p65 acetylation.

Alternative Methods

Several commercially available kits can also be used to measure SIRT1 activity. These kits are
typically based on fluorometric or colorimetric detection methods and provide a convenient and
standardized approach.[4][5][6] Examples include:

e SIRT1 Activity Assay Kit (Fluorometric) from various suppliers.[4][6]
o SIRT1 Assay Kit (Colorimetric).

When using commercial Kits, it is crucial to follow the manufacturer's instructions carefully.

Conclusion

The protocols outlined in these application notes provide robust and reliable methods for
quantifying the activation of SIRT1 by SRTCX1003. The choice of assay will depend on the
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specific research question, available equipment, and desired throughput. The in vitro enzymatic
assay is ideal for determining the direct effect of the compound on SIRT1 activity, while the
cellular p65 deacetylation assay provides valuable information on the compound's efficacy in a
more physiologically relevant context. By following these detailed protocols, researchers can
accurately characterize the potency and mechanism of action of SRTCX1003 as a SIRT1
activator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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